Cas no 15326-95-1 (Diethyl benzyl(pentyl)propanedioate)

• Product Name: Diethyl benzyl(pentyl)propanedioate
• CAS No: 15326-95-1
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 2779104
• Update Time: 2023-08-07

Diethyl benzyl(pentyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl benzyl(pentyl)propanedioate

• Inchi： 1S/C19H28O4/c1-4-7-11-14-19(17(20)22-5-2,18(21)23-6-3)15-16-12-9-8-10-13-16/h8-10,12-13H,4-7,11,14-15H2,1-3H3
• InChI Key： CVFCPZPPHJMFPO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC1C=CC=CC=1)CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 340
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6